Cas no 2680791-19-7 (Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2680791-19-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6075855
• PubChem ID: 165917792
• Update Time: 2025-06-08

Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28284580
• 2680791-19-7
• benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate
• Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate

• Inchi： 1S/C16H21NO3/c18-11-14-7-10-16(8-4-9-16)17(14)15(19)20-12-13-5-2-1-3-6-13/h1-3,5-6,14,18H,4,7-12H2
• InChI Key： ZBJCACNHAZPVKN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(CO)CCC21CCC2)=O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate

Exploring Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS 2680791-19-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS 2680791-19-7) has emerged as a pivotal compound due to its unique spirocyclic structure and multifunctional reactivity. This molecule, characterized by its azaspiro[3.4]octane core and hydroxymethyl substituent, is increasingly sought after in pharmaceutical research, agrochemical development, and material science. Its carboxylate moiety further enhances its utility as a protecting group or intermediate in complex synthetic pathways.

The growing interest in spirocyclic compounds like Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate aligns with the broader trend toward 3D molecular architectures in drug discovery. Researchers are actively exploring its potential in designing kinase inhibitors, GPCR modulators, and CNS-active agents, as evidenced by its frequent appearance in patent literature. The compound's CAS 2680791-19-7 serves as a critical identifier for suppliers and regulatory documentation, ensuring traceability in global supply chains.

From a synthetic perspective, the hydroxymethyl group in this molecule offers exceptional versatility. It can undergo etherification, esterification, or oxidation to form aldehydes—key transformations for constructing biologically active molecules. Recent publications highlight its role in developing PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, addressing the pharmaceutical industry's demand for novel modalities. The benzyl-protected carboxylate further enables selective deprotection strategies, making it invaluable for peptide mimetics synthesis.

Beyond pharmaceuticals, Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate finds applications in chiral auxiliaries and asymmetric catalysis. Its rigid spiro scaffold induces stereocontrol in reactions, a feature leveraged in synthesizing optically pure compounds. This aligns with the sustainable chemistry movement, where efficient atom economy and step reduction are prioritized. Notably, its stability under diverse conditions makes it suitable for flow chemistry applications—an area gaining traction in industrial-scale production.

Analytical characterization of CAS 2680791-19-7 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemical purity. Quality control protocols emphasize the absence of genotoxic impurities, reflecting regulatory requirements for ICH M7 compliance. Suppliers often provide certificates of analysis detailing residual solvents and heavy metal content—critical data for end-users in regulated industries.

The compound's relevance extends to bioisostere design, where its azaspiro[3.4]octane motif serves as a saturated heterocycle replacement for flat aromatic systems—a strategy to improve solubility and metabolic stability in drug candidates. This addresses common challenges in Lipinski's rule optimization, a frequent search topic among medicinal chemists. Discussion forums and scientific platforms frequently query its scalable synthesis and derivatization protocols, underscoring its practical importance.

In conclusion, Benzyl 6-(hydroxymethyl)-5-azaspiro[3.4]octane-5-carboxylate (CAS 2680791-19-7) represents a convergence of structural novelty and functional adaptability. Its applications span from small-molecule therapeutics to advanced materials, driven by the pharmaceutical industry's quest for three-dimensional diversity. As research continues to uncover its potential, this compound is poised to remain a cornerstone in synthetic organic chemistry, answering the evolving needs of both academia and industry.